Cas no 13035-46-6 (b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI))

b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI) structure
13035-46-6 structure
Product Name:b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI)
CAS No:13035-46-6
MF:C33H28O8
MW:552.570630073547
CID:193699
PubChem ID:298244
Update Time:2025-04-19

b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI)
    • (4,5-dibenzoyloxy-6-phenylmethoxyoxan-3-yl) benzoate
    • Benzyl β-D-ribopyranoside tribenzoate
    • Nsc231858
    • DTXSID20926692
    • NSC170155
    • NSC-231858
    • NSC-170155
    • Benzyl 2,3,4-tri-O-benzoylpentopyranoside
    • ZINC05063355
    • 18403-15-1
    • 13035-46-6
    • Inchi: 1S/C33H28O8/c34-30(24-15-7-2-8-16-24)39-27-22-38-33(37-21-23-13-5-1-6-14-23)29(41-32(36)26-19-11-4-12-20-26)28(27)40-31(35)25-17-9-3-10-18-25/h1-20,27-29,33H,21-22H2
    • InChI Key: AZKSRSMFYUUXHN-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1OCC1C=CC=CC=1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 552.178
  • Monoisotopic Mass: 552.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 836
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.4A^2
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.31
  • Boiling Point: 685.7°Cat760mmHg
  • Flash Point: 287.4°C
  • Refractive Index: 1.632
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